Cas no 1797142-08-5 (N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide)

• Product Name: N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide
• CAS No: 1797142-08-5
• MF: C₂₁H₂₀N₄OS
• MW: 376.474702835083
• CID: 5369794
• Update Time: 2025-05-23

N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide

• Inchi： 1S/C21H20N4OS/c1-15-12-20-23-13-16(14-25(20)24-15)4-2-10-22-21(26)18-8-6-17(7-9-18)19-5-3-11-27-19/h3,5-9,11-14H,2,4,10H2,1H3,(H,22,26)
• InChI Key： GZNWASTXPIMQPL-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CN2N=C(C)C=C2N=C1)(=O)C1=CC=C(C2SC=CC=2)C=C1

Additional information on N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide

Introduction to N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide (CAS No. 1797142-08-5)

N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide, identified by its CAS number 1797142-08-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of a pyrazolo[1,5-a]pyrimidine core, a thiophene ring, and an amide moiety contributes to its unique chemical properties and biological interactions. These structural features are crucial in determining its efficacy and selectivity in biological systems.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. Among these, N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide has emerged as a compound of interest due to its ability to interact with various biological targets. The pyrazolo[1,5-a]pyrimidine scaffold is known for its role in modulating enzyme activity and receptor binding, while the thiophene ring enhances lipophilicity and bioavailability.

The amide group in the molecule plays a critical role in its pharmacological profile. Amides are frequently found in biologically active compounds due to their ability to form hydrogen bonds and interact with specific amino acid residues in proteins. This interaction is essential for the compound's binding affinity and functional outcome. The propyl chain extending from the pyrazolo[1,5-a]pyrimidine ring further influences the molecule's solubility and metabolic stability, making it a versatile candidate for drug development.

Recent studies have highlighted the potential of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide in addressing various therapeutic challenges. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain kinases and enzymes implicated in inflammatory responses. The pyrazolo[1,5-a]pyrimidine moiety has been shown to disrupt signaling pathways associated with diseases such as cancer and autoimmune disorders.

The thiophene ring component of the molecule contributes to its ability to cross cell membranes efficiently, which is a critical factor for drug absorption and distribution. Additionally, thiophenes have been widely studied for their antimicrobial and anti-inflammatory properties. This dual functionality makes N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide a promising candidate for developing multifunctional therapeutics that can target multiple disease mechanisms simultaneously.

In vitro studies have demonstrated the compound's potential to interact with biological targets in a highly selective manner. The precise arrangement of atoms in its structure allows it to bind tightly to specific proteins without affecting other cellular components. This selectivity is crucial for minimizing side effects and maximizing therapeutic efficacy. Researchers have also explored the compound's potential in combination therapies, where it may synergize with other drugs to achieve better outcomes.

The synthesis of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in forming key carbon-carbon bonds within the molecule.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) properties to understand how it behaves within the body after administration. These studies are essential for determining appropriate dosing regimens and predicting potential drug-drug interactions.

Ethical considerations are paramount in pharmaceutical research involving compounds like N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-ylbenzamide. Clinical trials must be designed meticulously to ensure patient safety while maximizing scientific rigor. Regulatory agencies require comprehensive data on a drug's safety and efficacy before it can be approved for clinical use.

The future directions of research on N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-thiophen-2-yibenzoamide are promising and diverse. Scientists are exploring its potential as an anticancer agent by investigating its effects on tumor cell proliferation and survival pathways. Additionally, studies are being conducted to assess its role in neurodegenerative diseases where modulation of kinase activity may provide therapeutic benefits.

The compound's unique structural features also make it an attractive scaffold for designing next-generation drugs through structure-based drug design (SBDD) approaches. By understanding how it interacts with biological targets at the molecular level, researchers can make informed modifications to enhance its potency and reduce toxicity.

In conclusion, N-[3-(2-methylpyrazolo[1,5-a]pyrimidin